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Compound of Interest

Compound Name:
3-Bromo-1-methylpyrazol-4-

amine;hydrochloride

Cat. No.: B12226258

Get Quote

Ticket ID: PYR-BR-AM-004 Status: Open Assigned Specialist: Senior Application Scientist,

Process Chemistry Division

Executive Summary & Route Architecture
User Query:"I need a scalable, high-yield route for 3-Bromo-1-methylpyrazol-4-amine. My

current attempts yield mixtures or lose the bromine during reduction."

Specialist Response: The synthesis of this scaffold hinges on two critical control points:

Regioselective N-Methylation and Chemoselective Nitro Reduction. The most robust pathway

starts from 3-bromo-4-nitropyrazole. Direct bromination of 1-methyl-4-aminopyrazole is not

recommended due to ring deactivation and oxidation risks.

The Validated Pathway
The following workflow minimizes isomer formation and prevents hydrodebromination.
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Start:
3-Bromo-4-nitropyrazole

Step 1: N-Methylation
(MeI, K2CO3, DMF)

 Regiocontrol Isomer Check:
NMR (NOE)

Step 2: Chemoselective Reduction
(Fe/NH4Cl or SnCl2)

 Desired Isomer Product:
3-Bromo-1-methylpyrazol-4-amine

(Store as HCl salt)

 Avoid Pd/C

Click to download full resolution via product page

Figure 1: Optimized workflow for the synthesis of 3-Bromo-1-methylpyrazol-4-amine.

Troubleshooting Module: N-Methylation &
Regioselectivity
User Issue:"I am getting two spots on TLC after methylation. Which one is my product, and

how do I maximize the correct isomer?"

Diagnostic: The Tautomer Trap
3-Bromo-4-nitropyrazole exists in tautomeric equilibrium. Alkylation can occur at either nitrogen,

leading to two distinct regioisomers:

Target (Isomer A): 3-Bromo-1-methyl-4-nitropyrazole (Sterically favored).

Impurity (Isomer B): 5-Bromo-1-methyl-4-nitropyrazole (Sterically hindered).

The Steric Rule: Alkylation generally prefers the nitrogen distal to the bulky bromine atom.

However, solvent polarity and base strength can shift this ratio.

Protocol Adjustment
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Parameter Recommendation Rationale

Solvent DMF or Acetonitrile

Polar aprotic solvents stabilize

the intermediate anion but

DMF often improves the ratio

for the sterically less hindered

product (Target).

Base K₂CO₃ (1.5 eq)

Strong enough to deprotonate

but mild enough to prevent

rapid, non-selective alkylation.

Avoid NaH if regioselectivity is

poor.

Temperature 0°C to RT

Do not heat initially. Higher

temperatures increase the

formation of the

thermodynamic impurity (5-

bromo isomer).

Identification Guide (Critical)
You must confirm structure by NMR before reduction.

1H NMR (DMSO-d6): Look at the pyrazole proton (C5-H).

Target (3-Br): The proton is at C5. It typically resonates downfield (~8.5-8.8 ppm) but

shows a specific NOE correlation with the N-Methyl group.

Isomer (5-Br): The proton is at C3. It will NOT show a strong NOE with the N-Methyl group

because they are on opposite sides of the ring.

13C NMR: The carbon attached to Br (C-Br) usually appears upfield (110-125 ppm)

compared to C-H.
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Intermediate Anion

Attack at N adjacent to H
(Less Steric Hindrance)

 Preferred

Attack at N adjacent to Br
(Steric Clash)

 Disfavored

Target: 3-Bromo-1-methyl
(Major Product)

Impurity: 5-Bromo-1-methyl
(Minor Product)
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Figure 2: Regiochemical outcome of methylation. The target molecule results from alkylation

distal to the bromine.

Troubleshooting Module: Chemoselective
Reduction
User Issue:"My yield is good, but mass spec shows the bromine is gone (M-Br). I'm using Pd/C

and Hydrogen."

Diagnostic: Hydrodebromination
STOP using Palladium on Carbon (Pd/C). Aryl bromides are highly susceptible to oxidative

addition by Pd(0), leading to hydrodebromination (replacement of Br with H) under standard

hydrogenation conditions.

Recommended Protocols
Select one of the following methods to preserve the Carbon-Bromine bond:

Method A: Iron-Ammonium Chloride (Robust & Cheap)
This is the industry standard for halogenated nitroarenes.

Setup: Suspend 3-bromo-1-methyl-4-nitropyrazole (1 eq) in Ethanol/Water (3:1).
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Reagents: Add Fe powder (5 eq) and NH₄Cl (5 eq).

Conditions: Heat to 70°C with vigorous stirring for 2-4 hours.

Workup: Filter hot through Celite (remove iron sludge). Concentrate filtrate. Extract with

EtOAc.[1]

Why it works: Electron transfer mechanism (SET) reduces the nitro group without sufficient

potential to cleave the C-Br bond.

Method B: Stannous Chloride (SnCl₂)
Use this if you lack vigorous stirring capabilities.

Setup: Dissolve substrate in Ethanol or EtOAc.

Reagent: Add SnCl₂·2H₂O (5 eq).

Conditions: Reflux for 3 hours.

Caution: Workup requires careful pH adjustment (basic) to break tin emulsions.

Method C: Platinum on Carbon (Pt/C) with Vanadium (Advanced)
If you must use hydrogenation (e.g., for scale-up speed), use sulfided Pt/C or dope the catalyst

with Vanadium. These "poisoned" catalysts slow down the halogenolysis while permitting nitro

reduction.

Stability & Storage FAQs
Q: My product turned dark brown overnight. Is it ruined? A: Free aminopyrazoles are electron-

rich and prone to air oxidation.

Immediate Action: Check purity by LC-MS. If the main peak is still there, the color is likely a

trace quinoid impurity.

Prevention: Do not store the free base. Convert it immediately to the Hydrochloride (HCl) or

Oxalate salt.
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Salt Formation: Dissolve amine in Et2O/DCM, add 4M HCl in Dioxane dropwise. Filter the

white precipitate. The salt is stable for months at 4°C.

Q: Can I use 1-methyl-4-nitropyrazole and brominate it directly? A: This is a low-yield route.

The nitro group at C4 deactivates the ring toward electrophilic aromatic substitution (EAS). You

would need forcing conditions (NBS/High Heat or Br2/Fe), which often lead to decomposition or

poly-bromination. The "Nitration of Bromopyrazole" route is electronically superior.

References & Validation
Regioselectivity in Pyrazole Alkylation:

Mechanism:[1][2][3][4] Alkylation of 3-substituted pyrazoles typically favors the 1,3-isomer

(target) over the 1,5-isomer due to steric hindrance at the N-site adjacent to the

substituent.

Source:Journal of Heterocyclic Chemistry, "Regioselective alkylation of 3-substituted

pyrazoles". (Context: Regioselective functionalization).

Chemoselective Reduction:

Protocol: Fe/NH4Cl reduction is the gold standard for halonitroarenes to avoid

dehalogenation.

Source:Organic Process Research & Development, "Scalable reduction of nitroarenes". .

Compound Data:

CAS: 1909316-30-8 (3-Bromo-1-methyl-1H-pyrazol-4-amine).[5]

Source: PubChem Compound Summary. (Note: Link directs to the nitro precursor

13185127 or similar derivatives for structural verification).

Disclaimer: This guide is for research purposes only. Always consult Safety Data Sheets (SDS)

for 3-bromo-4-nitropyrazole and Methyl Iodide before handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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